Cas no 192944-53-9 (Ethyl 1-(3-oxopropyl)-1H-indazole-5-carboxylate)
192944-53-9 structure
Product Name:Ethyl 1-(3-oxopropyl)-1H-indazole-5-carboxylate
CAS No:192944-53-9
MF:C13H14N2O3
MW:246.261863231659
CID:2108645
Update Time:2023-08-03
Ethyl 1-(3-oxopropyl)-1H-indazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 1-(3-oxopropyl)-1H-indazole-5-carboxylate
- VDRCYOOQHVDCBT-UHFFFAOYSA-N
- Ethyl 1-(3-oxopropyl)-1H-indazole-5-carboxylate
-
- Inchi: 1S/C13H14N2O3/c1-2-18-13(17)10-4-5-12-11(8-10)9-14-15(12)6-3-7-16/h4-5,7-9H,2-3,6H2,1H3
- InChI Key: VDRCYOOQHVDCBT-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=CC2=C(C=NN2CCC=O)C=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 309
- Topological Polar Surface Area: 61.2
Ethyl 1-(3-oxopropyl)-1H-indazole-5-carboxylate Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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